1-(2-Isopropyl-5-methylphenoxy)-3-[(tetrahydro-2-furanylmethyl)amino]-2-propanol

• Molecular Formula: C18H29NO3
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 1-(5-methyl-2-propan-2-ylphenoxy)-3-(oxolan-2-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C18H29NO3/c1-13(2)17-7-6-14(3)9-18(17)22-12-15(20)10-19-11-16-5-4-8-21-16/h6-7,9,13,15-16,19-20H,4-5,8,10-12H2,1-3H3
• InChI Key: PVJNDXXKEPSILW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(CNCC2CCCO2)O

Description

1-(2-Isopropyl-5-methylphenoxy)-3-[(tetrahydro-2-furanylmethyl)amino]-2-propanol is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound is also known by its chemical name, TAK-659, and is a potent inhibitor of the protein kinase BTK, which is responsible for regulating the immune system. In

Mechanism of Action

TAK-659 works by inhibiting the activity of BTK, which is a key regulator of the immune system. BTK is involved in the activation of B cells, which play a crucial role in the immune response. Inhibition of BTK leads to a decrease in B cell activation and proliferation, which can be beneficial in the treatment of autoimmune diseases and cancer. TAK-659 has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
TAK-659 has been shown to have significant biochemical and physiological effects in preclinical studies. The compound has been shown to inhibit BTK activity, leading to a decrease in B cell activation and proliferation. TAK-659 has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response. Additionally, TAK-659 has been shown to have an antitumor effect in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TAK-659 in lab experiments is its potent inhibitory effect on BTK activity. This makes it an ideal compound for studying the role of BTK in various diseases and for testing the efficacy of BTK inhibitors. However, one of the limitations of using TAK-659 in lab experiments is its potential toxicity. The compound has been shown to be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on TAK-659. One area of interest is the development of TAK-659 as a potential treatment for autoimmune diseases, such as rheumatoid arthritis, lupus, and multiple sclerosis. Another area of interest is the use of TAK-659 in combination with other drugs for cancer treatment. Additionally, further studies are needed to determine the safety and efficacy of TAK-659 in clinical trials.

Synthesis Methods

The synthesis method of TAK-659 involves the reaction of 2-isopropyl-5-methylphenol with epichlorohydrin to form 1-(2-isopropyl-5-methylphenoxy)-2,3-epoxypropane. The resulting compound is then reacted with tetrahydrofuran-2-methanol to form 1-(2-isopropyl-5-methylphenoxy)-3-(tetrahydro-2-furanylmethoxy)propan-2-ol. Finally, the compound is treated with N,N-dimethylaminoethyl chloride to form 1-(2-isopropyl-5-methylphenoxy)-3-[(tetrahydro-2-furanylmethyl)amino]-2-propanol (TAK-659).

Scientific Research Applications

TAK-659 has been extensively studied for its potential use in various research applications, including cancer treatment, autoimmune diseases, and inflammatory disorders. The compound has shown promising results in preclinical studies as a potent inhibitor of BTK, a key regulator of the immune system. BTK is involved in the activation of B cells, which play a crucial role in the immune response. Inhibition of BTK has been shown to be effective in treating various autoimmune diseases, such as rheumatoid arthritis, lupus, and multiple sclerosis.